2-(2-Furan-2-yl-vinyl)-6-methoxy-benzoic acid methyl ester

• IUPAC Name: methyl 2-[(E)-2-(furan-2-yl)ethenyl]-6-methoxybenzoate
• InChI: InChI=1S/C15H14O4/c1-17-13-7-3-5-11(14(13)15(16)18-2)8-9-12-6-4-10-19-12/h3-10H,1-2H3/b9-8+
• InChI Key: IKGPQBPQOFGKKQ-CMDGGOBGSA-N
• Canonical SMILES: COC1=CC=CC(=C1C(=O)OC)C=CC2=CC=CO2
• Isomeric SMILES: COC1=CC=CC(=C1C(=O)OC)/C=C/C2=CC=CO2
• Molecular Formula: C15H14O4
• Molecular Weight: 258.27 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. The exact synthesis pathway would depend on the starting materials and the specific conditions under which the reaction is carried out. Unfortunately, without more specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The furan ring and the vinyl group would contribute to the compound’s aromaticity and potential reactivity. The methoxy group and the benzoic acid methyl ester group could also influence the compound’s physical and chemical properties, including its polarity and potential for hydrogen bonding.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the furan ring, the vinyl group, and the ester group. The furan ring is aromatic and therefore relatively stable, but it can participate in electrophilic aromatic substitution reactions. The vinyl group could potentially undergo addition reactions at the carbon-carbon double bond.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the methoxy group and the ester group could increase the compound’s solubility in polar solvents. The compound’s melting and boiling points, density, and other physical properties would depend on the specific arrangement of atoms and the intermolecular forces present.

Scientific Research Applications

Cytotoxic Potential in Cancer Research

• Cytotoxic Activities Against Human Cancer Cell Lines: Derivatives of benzo[b]furancarboxylic acids, including compounds structurally related to 2-(2-Furan-2-yl-vinyl)-6-methoxy-benzoic acid methyl ester, have shown significant cytotoxic activities against various human cancer cell lines. This suggests potential applications in cancer research and therapy (Kossakowski et al., 2005).

Synthesis and Structural Characterization

• Synthesis and Crystal Structure Analysis: The compound's synthesis and crystal structure, as well as its derivatives, have been subjects of study, providing insights into its molecular structure and potential chemical interactions (Ming & South, 2004).

Chemical Reactions and Transformations

• Methanol Addition Reactions: Studies have explored the reactions of compounds similar to this compound with methanol, revealing insights into possible chemical transformations and syntheses (Friedman & Harman, 2001).
• Methoxycarbonylation of Vinyl Acetate: The methoxycarbonylation process involving compounds similar to this compound has been studied, providing insights into chemical processes and synthesis (Rucklidge et al., 2005).

Potential Therapeutic Applications

• Insulin Receptor Activators: Derivatives of furan carboxylic acids, structurally related to the compound , have been synthesized as potential insulin receptor activators, indicating possible therapeutic applications in diabetes management (Chou et al., 2006).

Biomass Conversion and Catalysis

• Conversion to Levulinate Esters: The compound's derivatives have been used in the conversion of biomass-derived furan to methyl levulinate, a platform molecule. This suggests applications in biofuel production and green chemistry (Zhang et al., 2019).

Safety and Hazards

As with any chemical compound, handling “2-(2-Furan-2-yl-vinyl)-6-methoxy-benzoic acid methyl ester” would require appropriate safety precautions. Without specific information, it’s difficult to comment on the exact toxicity or potential hazards associated with this compound.

Mechanism of Action

Target of Action

The primary target of Methyl (E)-2-(2-(furan-2-yl)vinyl)-6-methoxybenzoate is Prostaglandin G/H synthase 2 (COX-2) . COX-2 is an enzyme that converts arachidonate to prostaglandin H2 (PGH2), a committed step in prostanoid synthesis . It is constitutively expressed in some tissues in physiological conditions, such as the endothelium, kidney, and brain, and in pathological conditions, such as in cancer .

Mode of Action

The compound interacts with COX-2, influencing the production of inflammatory prostaglandins . Up-regulation of COX-2 is associated with increased cell adhesion, phenotypic changes, resistance to apoptosis, and tumor angiogenesis . In cancer cells, COX-2 is a key step in the production of prostaglandin E2 (PGE2), which plays important roles in modulating motility, proliferation, and resistance to apoptosis .

Biochemical Pathways

The affected pathway is the prostanoid synthesis pathway . The compound’s interaction with COX-2 affects the conversion of arachidonate to PGH2, influencing the production of inflammatory prostaglandins . This can have downstream effects on cell adhesion, phenotypic changes, apoptosis resistance, and tumor angiogenesis .

Result of Action

The molecular and cellular effects of the compound’s action include modulation of cell motility, proliferation, and apoptosis resistance, particularly in cancer cells . It can also influence cell adhesion and phenotypic changes .